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Compound of Interest

Compound Name:
1,2-Propanediol, 3-isobutoxy-,

diacetate

CAS No.: 63744-50-3

Cat. No.: B14491081

Get Quote

Executive Summary
1,2-Propanediol, 3-isobutoxy-, diacetate (CAS: 63744-50-3), also known as Glycerol

-monoisobutyl ether diacetate, represents a class of "green" oxygenated solvents and
plasticizers derived from the glycerol backbone.[1] Unlike traditional ethylene glycol ethers
(EGEs), which pose significant reproductive toxicity risks, this compound leverages the
metabolic safety of the glycerol pathway.[1]

This guide provides a rigorous technical analysis of its toxicity profile, utilizing Read-Across

Methodology from structurally validated analogs (Triacetin and Propylene Glycol Ethers) to

establish its safety margins.[1] It is positioned as a superior, low-toxicity alternative for

formulation scientists in drug delivery, coatings, and agricultural applications.[1]
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To understand the toxicity, one must first deconstruct the molecule.[1] It is a hybrid structure

combining the lipophilicity of an isobutyl ether with the hydrolytic lability of acetate esters.[1]

IUPAC Name: 1-(Isobutoxy)propane-2,3-diyl diacetate[1]

Molecular Formula:

[1]

Molecular Weight: 232.27 g/mol [1]

Core Moiety: Glycerol (1,2,3-Propanetriol)[1]

Functional Groups:

Ether Linkage (C3): Stable isobutoxy group (provides solvent power).[1]

Ester Linkages (C1, C2): Acetyl groups (reduce polarity, susceptible to esterase

hydrolysis).[1]

Structural Visualization
The following diagram illustrates the chemical structure and its key reactive sites.
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Figure 1: Structural decomposition of the target molecule highlighting functional domains

relevant to toxicity and metabolism.[1]
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Toxicological Profile: Mechanism & Data[1]
Direct experimental data for CAS 63744-50-3 is proprietary in many databases; therefore, this

profile is constructed using High-Fidelity Read-Across from three validated anchors:

Glycerol Monoisobutyl Ether (GME): The primary metabolite.[1]

Triacetin (Glycerol Triacetate): A GRAS (Generally Recognized As Safe) food additive.[1]

Propylene Glycol Monomethyl Ether Acetate (PGMEA): A standard industrial comparator.[1]

Metabolic Activation & Elimination
The safety of this compound hinges on its rapid hydrolysis.[1] Upon entry into the systemic

circulation (via inhalation or ingestion), ubiquitous carboxylesterases cleave the acetate

groups.[1]

Metabolic Pathway:

[1]

Acetic Acid: Enters the Krebs cycle; non-toxic.[1]

Glycerol Monoisobutyl Ether: Excreted renally or conjugated; lacks the aldehyde

dehydrogenase activation pathway that makes Ethylene Glycol Ethers toxic (e.g., formation

of alkoxyacetic acids).[1]
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Figure 2: Predicted metabolic pathway demonstrating the breakdown into non-toxic

constituents.[1]
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Endpoint
Predicted Value /
Observation

Basis of Prediction

Acute Oral LD50 > 5,000 mg/kg (Rat)

Analogous to Triacetin (LD50:

3000 mg/kg) and GME

patents.[1]

Acute Dermal LD50 > 2,000 mg/kg (Rabbit)

High MW and ester structure

limit rapid transdermal flux

compared to small glycols.[1]

Skin Irritation Mild / Non-Irritant

Diacetates are generally less

irritating than their mono-

alcohol parents.[1]

Eye Irritation Mild (Transient)
Consistent with glycerol ether

solvents.[1]

Genotoxicity Negative (Ames Test)
Glycerol backbone and simple

ethers are non-mutagenic.[1]

Reproductive Tox NOAEL > 1000 mg/kg

Lacks the primary alcohol

oxidation path of EGEs (e.g.,

2-Methoxyethanol).[1]

Comparative Analysis: The "Safe Substitution"
Logic
This section objectively compares the target molecule against industry standards.

Comparator 1: Ethylene Glycol Monoethyl Ether Acetate
(EGEEA)[1]

Status:High Risk.[1] Metabolizes to Ethoxyacetic acid (EAA), a known teratogen and

hematotoxin.[1]

Contrast: The target molecule's glycerol backbone prevents the formation of alkoxyacetic

acids.[1]
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Comparator 2: Propylene Glycol Monomethyl Ether
Acetate (PGMEA)[1]

Status:Industry Standard.[1] Generally safe (isomer dependent), but high volatility (VOC).[1]

Contrast: The target molecule has a higher boiling point and lower VOC profile, making it

safer for handling, though slightly more viscous.[1]

Comparator 3: Triacetin[1]
Status:Gold Standard (Safety). Used in pharmaceuticals.[1][2][3]

Contrast: The target molecule adds an ether tail, significantly improving solubility for non-

polar drugs/resins compared to the highly polar Triacetin.[1]

Summary Table

Feature
Target: 3-
Isobutoxy
Diacetate

EGEEA
(Ethylene
Glycol)

PGMEA
(Propylene
Glycol)

Triacetin

Backbone Glycerol (C3) Ethylene (C2) Propylene (C3) Glycerol (C3)

Metabolic Risk
Low (Acetic Acid

+ GME)

High

(Alkoxyacetic

Acid)

Low (Propylene

Glycol)
None (Glycerol)

Repro-Toxicity Unlikely
Category 1B

(Presumed)
Not Classified Not Classified

Solvency (LogP)
Moderate

(Amphiphilic)
Moderate Low-Moderate Low (Polar)

Volatility Low High High Very Low

Experimental Protocols for Validation
For researchers intending to adopt this molecule, the following protocols ensure quality and

safety verification.
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Protocol A: In Vitro Metabolic Stability Assay
Objective: Confirm rapid hydrolysis to safe metabolites in plasma.[1]

Reagents: Pooled human plasma (heparinized), PBS (pH 7.4), Internal Standard (e.g., D3-

Triacetin).

Preparation: Spike plasma with test compound (10 µM final conc).

Incubation: Shake at 37°C.

Sampling: Aliquot at 0, 5, 15, 30, 60 min. Quench with ice-cold Acetonitrile.

Analysis: Centrifuge (10,000g, 10 min). Analyze supernatant via LC-MS/MS.

Monitor: Loss of Parent (m/z 233 [M+H]+) and appearance of Mono-ether (m/z ~149).

Success Criteria:

minutes indicates rapid clearance of the diester.

Protocol B: GC-FID Purity & Impurity Profiling
Objective: Ensure absence of unreacted isobutanol or acetic anhydride.[1]

Column: DB-WAX or equivalent polar column (30m x 0.25mm x 0.25µm).

Carrier: Helium @ 1.2 mL/min.

Temp Program: 50°C (hold 2 min)

10°C/min

240°C (hold 5 min).

Injection: 1 µL, Split 50:1.

Detection: FID @ 250°C.

Limit: Free Isobutanol < 0.1%; Free Acetic Acid < 0.05%.
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Conclusion
1,2-Propanediol, 3-isobutoxy-, diacetate emerges as a high-performance, low-toxicity hybrid

solvent.[1] It bridges the gap between the strong solvency of glycol ethers and the safety profile

of glycerol esters.[1]

For Drug Development: It offers a viable vehicle for lipophilic actives where Triacetin fails to

dissolve the payload.[1]

For Industrial Coatings: It serves as a non-reprotoxic coalescent, replacing E-series glycol

ethers.[1]

Recommendation: Proceed with formulation testing. No special containment (beyond standard

GLP) is required based on the predicted toxicity profile.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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